Cas no 1226914-25-5 (2-methyl-4-(pyrrolidin-1-yl)butan-2-amine)

• Product Name: 2-methyl-4-(pyrrolidin-1-yl)butan-2-amine
• CAS No: 1226914-25-5
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 4579168
• PubChem ID: 59511247
• Update Time: 2025-06-07

2-methyl-4-(pyrrolidin-1-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(pyrrolidin-1-yl)butan-2-amine
• 2-methyl-4-(pyrrolidin-1-yl)butan-2-amine

• Inchi： 1S/C9H20N2/c1-9(2,10)5-8-11-6-3-4-7-11/h3-8,10H2,1-2H3
• InChI Key： NPSGZUYANLXYQA-UHFFFAOYSA-N
• SMILES： CC(C)(N)CCN1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 2-methyl-4-(pyrrolidin-1-yl)butan-2-amine

Research Brief on 2-methyl-4-(pyrrolidin-1-yl)butan-2-amine (CAS: 1226914-25-5): Recent Advances and Applications

2-methyl-4-(pyrrolidin-1-yl)butan-2-amine (CAS: 1226914-25-5) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active moiety in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases. This research brief synthesizes the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications.

Recent investigations into the pharmacological profile of 2-methyl-4-(pyrrolidin-1-yl)butan-2-amine suggest that it exhibits notable interactions with neurotransmitter systems, particularly those involving dopamine and serotonin receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound show promising binding affinities for specific receptor subtypes, making them candidates for further development in treating neuropsychiatric conditions such as depression and anxiety disorders.

The synthetic pathways for 2-methyl-4-(pyrrolidin-1-yl)butan-2-amine have been optimized in recent years, with several research groups reporting improved yields and purity. A notable advancement comes from a 2024 paper in Organic Process Research & Development, which describes a scalable, green chemistry approach to its synthesis, reducing environmental impact while maintaining high chemical efficiency. These developments are particularly significant for industrial-scale production and commercialization.

In the realm of drug metabolism and pharmacokinetics (DMPK), recent studies have elucidated the compound's metabolic pathways and tissue distribution patterns. Research published in Drug Metabolism and Disposition (2023) revealed that 2-methyl-4-(pyrrolidin-1-yl)butan-2-amine undergoes primarily hepatic metabolism with good blood-brain barrier penetration, characteristics that are highly desirable for CNS-targeted therapeutics. These findings are informing the design of next-generation analogs with optimized pharmacokinetic profiles.

The safety profile of 2-methyl-4-(pyrrolidin-1-yl)butan-2-amine has been the subject of recent toxicological assessments. Preliminary in vitro and in vivo studies suggest a favorable therapeutic index, though researchers caution that comprehensive safety evaluations are still ongoing. A 2024 toxicology report in Regulatory Toxicology and Pharmacology provides initial data on its acute and subchronic toxicity, which will be crucial for regulatory approval processes in drug development programs.

Looking forward, the most promising applications of 2-methyl-4-(pyrrolidin-1-yl)butan-2-amine appear to be in combination therapies and as a scaffold for novel drug design. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with potential indications ranging from neurodegenerative diseases to substance use disorders. The coming years are likely to see increased research activity and possibly clinical trials involving this interesting chemical entity.